Cas no 100327-52-4 (5-(1H-1,2,4-triazol-1-yl)pentan-1-amine)

• Product Name: 5-(1H-1,2,4-triazol-1-yl)pentan-1-amine
• CAS No: 100327-52-4
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 1127427
• PubChem ID: 13687316
• Update Time: 2025-04-20

5-(1H-1,2,4-triazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-pentanamine
• 5-(1H-1,2,4-triazol-1-yl)pentan-1-amine
• SCHEMBL10835326
• EN300-1838721
• 100327-52-4
• CS-0286728
• AKOS010786488

• Inchi： 1S/C7H14N4/c8-4-2-1-3-5-11-7-9-6-10-11/h6-7H,1-5,8H2
• InChI Key： ANJRZXVIIWLPSH-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCCCCN

Computed Properties

• Exact Mass: 154.12202
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles